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Compound of Interest

Compound Name: Acid-PEG3-SSPy

Cat. No.: B11828301

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to improve the stability of Acid-PEG3-SSPy conjugates during their experiments.

Frequently Asked Questions (FAQS)

Q1: What is Acid-PEG3-SSPy and what are its main components?
Acid-PEG3-SSPy is a heterobifunctional crosslinker. Its structure consists of three key parts:

o Carboxylic Acid: An amine-reactive group that forms a stable amide bond with primary
amines on proteins or other molecules.

o PEG3 Linker: A short, hydrophilic polyethylene glycol spacer that enhances the solubility and
reduces aggregation of the conjugate.

» Pyridyl Disulfide (SSPy): A thiol-reactive group that forms a cleavable disulfide bond with
sulfhydryl groups (e.g., from cysteine residues).
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Disclaimer & Data Validity:

-improve-the-stability-of-acid-peg3-

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or impli
product for every specific experimental setup.

ed, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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